Cas no 62513-08-0 (Acetamide, N-(2-methoxyphenyl)-2-(oxidophenylimino)-)

• Product Name: Acetamide, N-(2-methoxyphenyl)-2-(oxidophenylimino)-
• CAS No: 62513-08-0
• MF: C₁₅H₁₃N₂O₃
• MW: 269.275323629379
• CID: 442148
• PubChem ID: 71385697
• Update Time: 2025-04-19

Acetamide, N-(2-methoxyphenyl)-2-(oxidophenylimino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-methoxyphenyl)-2-(oxidophenylimino)-
• 2-[[2-(2-methoxyanilino)-2-oxoethylidene]amino]phenolate
• 2-{(E)-[2-(2-Methoxyanilino)-2-oxoethylidene]amino}phenolate
• DTXSID20807917
• 62513-08-0

• Inchi： 1S/C15H14N2O3/c1-20-14-9-5-3-7-12(14)17-15(19)10-16-11-6-2-4-8-13(11)18/h2-10,18H,1H3,(H,17,19)/p-1/b16-10+
• InChI Key： CMUZQXNTQWQYHK-MHWRWJLKSA-M
• SMILES： O(C)C1C=CC=CC=1NC(/C=N/C1C=CC=CC=1[O-])=O

Computed Properties

• Exact Mass: 269.09269
• Monoisotopic Mass: 269.09261728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.75